Aspalathin
Aspalathin
Brand Name:
Vulcanchem
CAS No.:
6027-43-6
VCID:
VC0190620
InChI:
InChI=1S/C21H24O11/c22-7-14-17(28)19(30)20(31)21(32-14)16-13(27)6-12(26)15(18(16)29)10(24)4-2-8-1-3-9(23)11(25)5-8/h1,3,5-6,14,17,19-23,25-31H,2,4,7H2/t14-,17-,19+,20-,21+/m1/s1
SMILES:
C1=CC(=C(C=C1CCC(=O)C2=C(C=C(C(=C2O)C3C(C(C(C(O3)CO)O)O)O)O)O)O)O
Molecular Formula:
C21H24O11
Molecular Weight:
452.41
Aspalathin
CAS No.: 6027-43-6
Natural Products
VCID: VC0190620
Molecular Formula: C21H24O11
Molecular Weight: 452.41
| CAS No. | 6027-43-6 |
|---|---|
| Product Name | Aspalathin |
| Molecular Formula | C21H24O11 |
| Molecular Weight | 452.41 |
| IUPAC Name | 3-(3,4-dihydroxyphenyl)-1-[2,4,6-trihydroxy-3-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]phenyl]propan-1-one |
| Standard InChI | InChI=1S/C21H24O11/c22-7-14-17(28)19(30)20(31)21(32-14)16-13(27)6-12(26)15(18(16)29)10(24)4-2-8-1-3-9(23)11(25)5-8/h1,3,5-6,14,17,19-23,25-31H,2,4,7H2/t14-,17-,19+,20-,21+/m1/s1 |
| SMILES | C1=CC(=C(C=C1CCC(=O)C2=C(C=C(C(=C2O)C3C(C(C(C(O3)CO)O)O)O)O)O)O)O |
| Synonyms | 3-(3,4-Dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4,6-trihydroxyphenyl)-1-propanone |
| PubChem Compound | 11282394 |
| Last Modified | Nov 11 2021 |
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